Cas no 2648930-93-0 ((2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid)

• Product Name: (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid
• CAS No: 2648930-93-0
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6504901
• PubChem ID: 165548385
• Update Time: 2025-08-10

(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid
• (2R)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid
• 2648930-93-0
• EN300-1520787

• Inchi： 1S/C24H26N2O6/c1-14(23(28)29)26-22(27)21-11-10-15(32-21)12-25-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t14-,15?,21?/m1/s1
• InChI Key： QIYTXIUGJKIEJY-UMRPUCSYSA-N
• SMILES： O1C(C(N[C@@H](C(=O)O)C)=O)CCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid

Introduction to (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic Acid (CAS No. 2648930-93-0)

(2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid, identified by its CAS number 2648930-93-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenyl moiety and an oxolane ring. The presence of these structural features imparts unique chemical properties and biological activities, making it a subject of intense study in medicinal chemistry.

The< strong>fluorenyl group, a prominent feature in this compound, is known for its stability and rigidity, which can contribute to the binding affinity and selectivity of the molecule when interacting with biological targets. In particular, the methoxycarbonyl-substituted amino group within the fluorenyl moiety enhances the compound's solubility and bioavailability, critical factors in drug design. The oxolane ring, on the other hand, introduces a cyclic structure that can influence the conformational flexibility and metabolic stability of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and potential biological targets. Studies have indicated that the< strong>formamido group within the molecule plays a crucial role in modulating binding interactions. This group can form hydrogen bonds with polar residues in protein targets, thereby enhancing the compound's ability to interact with biological systems. The< strong>methyloxolan moiety further contributes to the compound's structural complexity, providing multiple interaction points with biological targets.

In the realm of drug discovery, (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid has been explored for its potential therapeutic applications. Initial studies have suggested that this compound exhibits inhibitory activity against certain enzymes and receptors involved in various diseases. For instance, research has demonstrated its ability to interact with< strong>kinases, which are key targets in cancer therapy. The ability of this compound to modulate kinase activity could lead to novel therapeutic strategies for treating oncological disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves intricate reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These synthetic methodologies not only highlight the ingenuity of modern chemical synthesis but also pave the way for the development of similar compounds with tailored biological activities.

The pharmacological profile of (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid is further enhanced by its stereochemical configuration. The (R)-configuration at the chiral center imparts specific spatial orientation to the molecule, which can influence its binding affinity and selectivity. This stereochemical aspect is particularly important in drug design, as it can differentiate between enantiomers with distinct biological activities. Studies have shown that enantiopure compounds often exhibit superior pharmacological properties compared to racemic mixtures.

Ongoing research is expanding our understanding of how this compound interacts with biological systems at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-function relationships of this molecule. These studies provide valuable insights into how structural modifications can be made to optimize biological activity and reduce potential side effects.

The development of novel drug candidates like (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid is not without challenges. One major hurdle is ensuring that these compounds exhibit adequate pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. However, advances in medicinal chemistry have provided new tools and strategies to overcome these challenges. For instance, computational methods can predict how structural modifications will affect pharmacokinetic profiles, allowing researchers to design more effective drug candidates.

The potential applications of this compound extend beyond oncology. Research has also explored its utility in treating inflammatory diseases and neurological disorders. The ability of this molecule to interact with various biological targets suggests that it may have broad therapeutic implications. Further investigation is needed to fully elucidate its potential applications and to develop safe and effective therapeutic regimens.

In conclusion, (2R)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-y1}formamido)propanoic acid (CAS No. 2648930-93-0) is a promising candidate for drug development due to its complex structure and unique chemical properties. Its potential applications in treating various diseases make it a subject of great interest in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in future therapeutic strategies.